Cas no 87234-52-4 (5-Methoxy-7-methyl-2-oxyindole)

• Product Name: 5-Methoxy-7-methyl-2-oxyindole
• CAS No: 87234-52-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD11007875
• CID: 840552
• PubChem ID: 20227894
• Update Time: 2025-09-27

5-Methoxy-7-methyl-2-oxyindole Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-7-methyl-2-oxyindole
• SCHEMBL10828064
• 87234-52-4
• AKOS006302763
• 5-methoxy-7-methylindolin-2-one
• 5-methoxy-7-methyl-1,3-dihydroindol-2-one

• MDL： MFCD11007875
• Inchi： 1S/C10H11NO2/c1-6-3-8(13-2)4-7-5-9(12)11-10(6)7/h3-4H,5H2,1-2H3,(H,11,12)
• InChI Key： ZCKUVSBCERFEKZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C2=C(C=1)CC(N2)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-Methoxy-7-methyl-2-oxyindole

Comprehensive Overview of 5-Methoxy-7-methyl-2-oxyindole (CAS No. 87234-52-4): Properties, Applications, and Research Insights

5-Methoxy-7-methyl-2-oxyindole (CAS No. 87234-52-4) is a specialized organic compound belonging to the indole derivative family. Indole derivatives are widely recognized for their diverse biological activities and applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its methoxy and methyl substituents, has garnered significant attention due to its unique structural features and potential utility in various scientific domains. Researchers and industry professionals often search for terms like "indole derivatives synthesis", "5-Methoxy-7-methyl-2-oxyindole uses", and "CAS 87234-52-4 applications", reflecting the growing interest in this niche chemical.

The molecular structure of 5-Methoxy-7-methyl-2-oxyindole incorporates a methoxy group (-OCH₃) at the 5-position and a methyl group (-CH₃) at the 7-position of the indole ring. These modifications enhance its solubility and reactivity, making it a valuable intermediate in organic synthesis. Recent trends in green chemistry and sustainable synthesis have spurred investigations into eco-friendly methods for producing such indole derivatives, aligning with global efforts to reduce environmental impact. Searches for "sustainable indole synthesis" and "green chemistry applications" highlight this shift in focus.

In the pharmaceutical sector, 5-Methoxy-7-methyl-2-oxyindole is explored for its potential bioactivity. Indole scaffolds are prevalent in drug discovery, often associated with neuroprotective, anti-inflammatory, and antioxidant properties. While this specific compound is still under investigation, its structural analogs have shown promise in targeting central nervous system (CNS) disorders, a hot topic in medical research. Queries like "indole compounds in CNS drug development" and "neuroprotective indole derivatives" are frequently encountered in academic and industrial databases.

Beyond pharmaceuticals, 5-Methoxy-7-methyl-2-oxyindole finds applications in material science, particularly in the development of organic semiconductors and fluorescent dyes. Its conjugated π-electron system makes it a candidate for optoelectronic devices, a field experiencing rapid growth due to advancements in flexible electronics and renewable energy technologies. Popular search terms such as "indole-based organic semiconductors" and "fluorescent dye innovations" underscore its relevance in cutting-edge research.

Analytical characterization of 5-Methoxy-7-methyl-2-oxyindole typically involves techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and verify structural integrity, critical for research and industrial applications. The rise of AI-assisted chemical analysis has also influenced how researchers approach compound characterization, with searches for "NMR data interpretation tools" and "HPLC method optimization" becoming increasingly common.

In summary, 5-Methoxy-7-methyl-2-oxyindole (CAS No. 87234-52-4) represents a versatile indole derivative with broad potential across multiple disciplines. Its synthesis, properties, and applications align with contemporary scientific priorities, including sustainability, drug discovery, and advanced materials. As research progresses, this compound may emerge as a key player in addressing some of today's most pressing technological and health-related challenges.